Cas no 333753-64-3 (1-(4-fluoro-3-methoxyphenyl)ethan-1-amine)

1-(4-fluoro-3-methoxyphenyl)ethan-1-amine structure
333753-64-3 structure
Product Name:1-(4-fluoro-3-methoxyphenyl)ethan-1-amine
CAS No:333753-64-3
MF:C9H12FNO
MW:169.196085929871
CID:3168556
PubChem ID:11788518
Update Time:2024-11-05

1-(4-fluoro-3-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • FT-0660236
    • AKOS006346372
    • 333753-64-3
    • EN300-122930
    • SCHEMBL3719566
    • Z1198747325
    • Benzenemethanamine, 4-fluoro-3-methoxy-alpha-methyl-, (alphaS)-
    • 1-(4-fluoro-3-methoxyphenyl)ethyl amine
    • 1-(4-fluoro-3-methoxyphenyl)ethan-1-amine
    • 1-(4-fluoro-3-methoxyphenyl)ethanamine
    • FT-0654959
    • SY116146
    • SY383846
    • (alphaS)-4-Fluoro-3-Methoxy-alpha-Methyl-Benzenemethanamine
    • G11105
    • SY146823
    • MFCD18703380
    • MFCD08057442
    • DB-215615
    • DB-060749
    • MFCD08057441
    • (1S)-1-(4-fluoro-3-methoxy-phenyl)ethanamine
    • Inchi: 1S/C9H12FNO/c1-6(11)7-3-4-8(10)9(5-7)12-2/h3-6H,11H2,1-2H3
    • InChI Key: ZYUQFKDHMDFLHO-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1OC)C(C)N

Computed Properties

  • Exact Mass: 169.090292168g/mol
  • Monoisotopic Mass: 169.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 241.4±30.0 °C at 760 mmHg
  • Flash Point: 99.8±24.6 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(4-fluoro-3-methoxyphenyl)ethan-1-amine Security Information

1-(4-fluoro-3-methoxyphenyl)ethan-1-amine Pricemore >>

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